6-Bromothiazolo[4,5-b]pyridin-2-amine
Overview
Description
6-Bromothiazolo[4,5-b]pyridin-2-amine is a biologically active heterocyclic compound. It has a molecular weight of 230.09 . The compound is typically a pale-yellow to yellow-brown solid .
Molecular Structure Analysis
The InChI code for this compound is1S/C6H4BrN3S/c7-3-1-4-5(9-2-3)10-6(8)11-4/h1-2H,(H2,8,9,10)
. This indicates that the compound contains carbon ©, hydrogen (H), bromine (Br), nitrogen (N), and sulfur (S) atoms. Physical And Chemical Properties Analysis
This compound is a pale-yellow to yellow-brown solid . It should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .Scientific Research Applications
Fluorescent Dye Development
- Synthesis of Fluorescent Dyes : Rangnekar and Sonawane (2000) developed novel fluorescent dyes based on 2-styryl-6(7)-bromothiazolo[4,5-b]quinoxaline, achieved through condensation reactions. These dyes demonstrated significant coloristic and fluorophoric properties, indicating their potential application in various industries (Rangnekar & Sonawane, 2000).
Anticancer Research
- Development of Anticancer Agents : A study by Chavva et al. (2013) involved synthesizing novel alkyl amide functionalized pyrazolo[3,4-b]pyridine derivatives, showing significant anticancer activity against multiple cancer cell lines, including lung, breast, prostate, and cervical cancer. This highlights the compound's potential in cancer treatment (Chavva et al., 2013).
Safety and Hazards
Mechanism of Action
Target of Action
It has been identified as a novel anticancer agent having activity against various tumor cell lines . This suggests that it may target proteins or pathways involved in cancer cell proliferation and survival.
Result of Action
6-Bromothiazolo[4,5-b]pyridin-2-amine has shown potent cytotoxicity against various cancer cell lines, including MDA-MB-231, HeLa, MCF-7, HepG2, CNE2, and HCT116 . This suggests that the molecular and cellular effects of the compound’s action may include inhibition of cell proliferation and induction of apoptosis in cancer cells.
Properties
IUPAC Name |
6-bromo-[1,3]thiazolo[4,5-b]pyridin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrN3S/c7-3-1-4-5(9-2-3)10-6(8)11-4/h1-2H,(H2,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KECPYNZPHMOOEP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C1SC(=N2)N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrN3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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